Cas no 220679-12-9 (Ethyl 5-(methylsulfonyl)-1H-indole-2-carboxylate)

• Product Name: Ethyl 5-(methylsulfonyl)-1H-indole-2-carboxylate
• CAS No: 220679-12-9
• MF: C₁₂H₁₃NO₄S
• MW: 267.30092215538
• MDL: MFCD16036849
• CID: 2136461
• Update Time: 2023-11-22

Ethyl 5-(methylsulfonyl)-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(methylsulfonyl)-1H-indole-2-carboxylate
• ethyl 5-methanesulphonylindole-2-carboxylate
• Ethyl 5-(methylsulfonyl)-1H-indole-2-carboxylate

• MDL： MFCD16036849
• Inchi： 1S/C12H13NO4S/c1-3-17-12(14)11-7-8-6-9(18(2,15)16)4-5-10(8)13-11/h4-7,13H,3H2,1-2H3
• InChI Key： BWJQKKTWLJTDSF-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC2=C(C=C(C(=O)OCC)N2)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 414
• XLogP3: 2.4
• Topological Polar Surface Area: 84.6